Cas no 63196-29-2 (3,5-Pyridinedicarbonitrile, 2,6-diamino-)
63196-29-2 structure
Product Name:3,5-Pyridinedicarbonitrile, 2,6-diamino-
3,5-Pyridinedicarbonitrile, 2,6-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Pyridinedicarbonitrile, 2,6-diamino-
- 2,6-Diamino-3,5-pyridinedicarbonitrile
- 2,6-diamino-3,5-dicyano-4-phenyl-4H-thiopyran
- 2,6-diamino-3,5-dicyano-4-phenylthiopyran
- 2,6-diamino-3,5-dicyanopyridine
- 2,6-diamino-4-phenyl-3,5-dicyano-4H-thiopyran
- 2,6-Diamino-pyridin-3,5-dicarbonitril
- 2,6-diaminopyridine-3,5-dicarbonitrile
- 2,6-diamino-pyridine-3,5-dicarbonitrile
- AC1LENT3
- CCG-55521
- HMS1432H18
- Maybridge3_000524
- RSC002076
- RSCBB000780
- STOCK1S-21735
- DB-324380
- NSC-659122
- NCI60_020796
- 63196-29-2
- CHEMBL1970144
- NSC659122
- 3,5-Pyridinedicarbonitrile, 2,6-diamino-
-
- Inchi: 1S/C7H5N5/c8-2-4-1-5(3-9)7(11)12-6(4)10/h1H,(H4,10,11,12)
- InChI Key: JSKRRQDSARSJTR-UHFFFAOYSA-N
- SMILES: N1C(=C(C#N)C=C(C#N)C=1N)N
Computed Properties
- Exact Mass: 159.05465
- Monoisotopic Mass: 159.05449518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.51
3,5-Pyridinedicarbonitrile, 2,6-diamino- Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
63196-29-2 (3,5-Pyridinedicarbonitrile, 2,6-diamino-) Related Products
- 78473-10-6(2-aminopyridine-3,5-dicarbonitrile)
- 38076-78-7(2-Amino-5-methylnicotinonitrile)
- 24517-64-4(2-aminopyridine-3-carbonitrile)
- 99761-27-0(2,6-diamino-3-Pyridinecarbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk